Cas no 2034327-20-1 (5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine)

• Product Name: 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• CAS No: 2034327-20-1
• MF: C₉H₁₂FN₃O₃S
• MW: 261.273283958435
• CID: 5334157
• Update Time: 2025-10-19

5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 5-fluoro-2-(1-methylsulfonylpyrrolidin-3-yl)oxypyrimidine
• 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C9H12FN3O3S/c1-17(14,15)13-3-2-8(6-13)16-9-11-4-7(10)5-12-9/h4-5,8H,2-3,6H2,1H3
• InChI Key： PEFHHWYSRAURJS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C1)OC1N=CC(=CN=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 0.1
• Topological Polar Surface Area: 80.8

Additional information on 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

Introduction to 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine (CAS No. 2034327-20-1)

5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine, with the CAS number 2034327-20-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a fluorinated pyrimidine core and a methylsulfonyl-substituted pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The fluorine atom in the pyrimidine ring plays a crucial role in modulating the compound's biological activity. Fluorination is a common strategy in drug design to enhance the metabolic stability, lipophilicity, and binding affinity of molecules. In the case of 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine, the presence of fluorine may improve its pharmacokinetic properties, making it a promising candidate for further development.

The methylsulfonyl-substituted pyrrolidine moiety is another key structural feature of this compound. Pyrrolidines are cyclic secondary amines that can form hydrogen bonds and interact with biological targets through various mechanisms. The addition of a methylsulfonyl group enhances the polarity and hydrogen-bonding capabilities of the pyrrolidine ring, which can influence the compound's binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine. One area of interest is its activity as an inhibitor of specific kinases, which are enzymes involved in signal transduction pathways and play critical roles in various cellular processes. Kinase inhibitors have been successfully developed for the treatment of cancer, inflammatory diseases, and other conditions characterized by abnormal kinase activity.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine on a panel of kinases. The results showed that this compound exhibited potent and selective inhibition against several kinases, including those involved in cancer progression and immune responses. These findings suggest that 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine has potential as a lead compound for further optimization and development into therapeutic agents.

Beyond its kinase inhibitory properties, 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine has also been studied for its potential as an antiviral agent. Viral infections remain a significant global health challenge, and there is an ongoing need for new antiviral drugs with novel mechanisms of action. Research has shown that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell factors required for viral replication.

In a study published in Antiviral Research, scientists evaluated the antiviral activity of 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine against several RNA viruses, including influenza virus and respiratory syncytial virus (RSV). The results demonstrated that this compound effectively reduced viral replication in cell culture models, indicating its potential as an antiviral agent worthy of further investigation.

The pharmacokinetic properties of 5-Fluoro-2-((1-(methylsulfonyl)pyrrolidin-3-yloxy)pyrimidine) have also been studied to assess its suitability as a drug candidate. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial factors that determine the efficacy and safety of a drug. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity in animal models.

To further optimize the therapeutic potential of 5-fluoro-N-[4-[[(1S)-1-methylpropyl]amino]-6-[[(tetrahydrofuran)-2-yloxy]methyl]quinazolin--9(8H)-yl]benzamide, researchers are exploring various strategies to enhance its potency and selectivity. These strategies include structural modifications to improve binding affinity, reduce off-target effects, and enhance metabolic stability. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, 5-fluoro-N-[4-[[(1S)-1-methylpropyl]amino]-6-[[(tetrahydrofuran)-2-yloxy]methyl]quinazolin--9(8H)-yl]benzamide (CAS No. 2034327–20–1) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel drugs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicinal chemistry and drug discovery.